Cas no 1286726-25-7 (2-({7-(4-fluorophenyl)amino-3H-1,2,3triazolo4,5-dpyrimidin-5-yl}amino)ethan-1-ol)

2-({7-(4-Fluorophenyl)amino-3H-1,2,3-triazolo[4,5-d]pyrimidin-5-yl}amino)ethan-1-ol is a heterocyclic compound featuring a triazolopyrimidine core functionalized with a 4-fluorophenylamino group and a hydroxyethylamino substituent. This structure imparts potential biological activity, particularly in medicinal chemistry applications, due to its resemblance to purine analogs. The fluorophenyl moiety enhances lipophilicity and metabolic stability, while the hydroxyethyl group offers hydrogen-bonding capability, improving solubility and target interaction. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. The compound’s balanced physicochemical properties and structural motifs suggest utility in the development of kinase inhibitors or other therapeutic agents targeting nucleotide-binding proteins.

2-({7-(4-fluorophenyl)amino-3H-1,2,3triazolo4,5-dpyrimidin-5-yl}amino)ethan-1-ol structure

1286726-25-7 structure

Product Name:2-({7-(4-fluorophenyl)amino-3H-1,2,3triazolo4,5-dpyrimidin-5-yl}amino)ethan-1-ol

CAS No:1286726-25-7

MF:C₁₂H₁₂FN₇O

MW:289.268383979797

CID:6312839

PubChem ID:52907543

Update Time:2025-10-29

2-({7-(4-fluorophenyl)amino-3H-1,2,3triazolo4,5-dpyrimidin-5-yl}amino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-({7-(4-fluorophenyl)amino-3H-1,2,3triazolo4,5-dpyrimidin-5-yl}amino)ethan-1-ol
- 2-[[7-(4-fluoroanilino)-2H-triazolo[4,5-d]pyrimidin-5-yl]amino]ethanol
- AKOS024533580
- 2-({7-[(4-fluorophenyl)amino]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-5-yl}amino)ethan-1-ol
- 2-((7-((4-fluorophenyl)amino)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-5-yl)amino)ethanol
- CHEMBL4945019
- 1286726-25-7
- F6143-0082
- Inchi： 1S/C12H12FN7O/c13-7-1-3-8(4-2-7)15-10-9-11(19-20-18-9)17-12(16-10)14-5-6-21/h1-4,21H,5-6H2,(H3,14,15,16,17,18,19,20)
- InChI Key： NNFKCWKRANGTKS-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)NC1C2C(=NNN=2)N=C(N=1)NCCO

Computed Properties

Exact Mass: 289.10873619g/mol
Monoisotopic Mass: 289.10873619g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 329
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 112Å²

2-({7-(4-fluorophenyl)amino-3H-1,2,3triazolo4,5-dpyrimidin-5-yl}amino)ethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6143-0082-2μmol	2-({7-[(4-fluorophenyl)amino]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-5-yl}amino)ethan-1-ol	1286726-25-7	2μmol	$57.0	2023-09-09
Life Chemicals	F6143-0082-5μmol	2-({7-[(4-fluorophenyl)amino]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-5-yl}amino)ethan-1-ol	1286726-25-7	5μmol	$63.0	2023-09-09
Life Chemicals	F6143-0082-10μmol	2-({7-[(4-fluorophenyl)amino]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-5-yl}amino)ethan-1-ol	1286726-25-7	10μmol	$69.0	2023-09-09
Life Chemicals	F6143-0082-1mg	2-({7-[(4-fluorophenyl)amino]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-5-yl}amino)ethan-1-ol	1286726-25-7	1mg	$54.0	2023-09-09
Life Chemicals	F6143-0082-2mg	2-({7-[(4-fluorophenyl)amino]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-5-yl}amino)ethan-1-ol	1286726-25-7	2mg	$59.0	2023-09-09
Life Chemicals	F6143-0082-3mg	2-({7-[(4-fluorophenyl)amino]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-5-yl}amino)ethan-1-ol	1286726-25-7	3mg	$63.0	2023-09-09
Life Chemicals	F6143-0082-4mg	2-({7-[(4-fluorophenyl)amino]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-5-yl}amino)ethan-1-ol	1286726-25-7	4mg	$66.0	2023-09-09
Life Chemicals	F6143-0082-5mg	2-({7-[(4-fluorophenyl)amino]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-5-yl}amino)ethan-1-ol	1286726-25-7	5mg	$69.0	2023-09-09
Life Chemicals	F6143-0082-10mg	2-({7-[(4-fluorophenyl)amino]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-5-yl}amino)ethan-1-ol	1286726-25-7	10mg	$79.0	2023-09-09
Life Chemicals	F6143-0082-15mg	2-({7-[(4-fluorophenyl)amino]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-5-yl}amino)ethan-1-ol	1286726-25-7	15mg	$89.0	2023-09-09